Cas no 500301-70-2 (Benzeneethanol, 2-(sulfooxy)-)

Benzeneethanol, 2-(sulfooxy)- structure
Benzeneethanol, 2-(sulfooxy)- structure
Product Name:Benzeneethanol, 2-(sulfooxy)-
CAS No:500301-70-2
MF:C8H10O5S
MW:218.227001667023
CID:1549428
PubChem ID:71366878
Update Time:2025-04-21

Benzeneethanol, 2-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 2-(sulfooxy)-
    • [2-(2-hydroxyethyl)phenyl] hydrogen sulfate
    • 2-(2-hydroxyethyl)phenyl hydrogen sulfate
    • 500301-70-2
    • DTXSID90790226
    • Inchi: 1S/C8H10O5S/c9-6-5-7-3-1-2-4-8(7)13-14(10,11)12/h1-4,9H,5-6H2,(H,10,11,12)
    • InChI Key: YSUPYJPCFRZHTJ-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC1C=CC=CC=1CCO

Computed Properties

  • Exact Mass: 218.0249
  • Monoisotopic Mass: 218.02489459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • PSA: 83.83
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd